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For Researchers, Scientists, and Drug Development Professionals

Introduction
The condensation reaction between a primary amine and a carbonyl compound (aldehyde or

ketone) is a fundamental transformation in organic chemistry, yielding an imine, also known as

a Schiff base.[1][2][3] This reaction is of paramount importance in the pharmaceutical industry

and drug development, as the resulting carbon-nitrogen double bond is a key structural motif in

a vast array of biologically active molecules, including antiviral and anticancer drugs.[4] The

formation of imines is a critical step in the synthesis of nitrogen-containing active

pharmaceutical ingredients (APIs).[4] This reaction is reversible and typically acid-catalyzed,

involving the nucleophilic addition of the amine to the carbonyl carbon, followed by the

elimination of a water molecule.[2][3][5][6] The efficiency of the reaction is often enhanced by

the removal of water as it is formed.[1][3][5]

Reaction Mechanism and Signaling Pathway
The formation of an imine proceeds through a two-step mechanism: nucleophilic addition of the

primary amine to the carbonyl group to form a hemiaminal intermediate, followed by the acid-

catalyzed dehydration of the hemiaminal to yield the imine.[2][5] The reaction is sensitive to pH;

it is generally fastest around a pH of 5.[2] At low pH, the amine becomes protonated and non-

nucleophilic, while at high pH, there is insufficient acid to protonate the hydroxyl group of the

hemiaminal for elimination.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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